Cas no 2821793-99-9 (KRAS G12D inhibitor 17)

• Product Name: KRAS G12D inhibitor 17
• CAS No: 2821793-99-9
• MF: C₆₀H₆₅FN₁₂O₇S
• MW: 1117.30
• CID: 5518986
• Update Time: 2025-05-20

KRAS G12D inhibitor 17 Chemical and Physical Properties

Names and Identifiers

• KRAS G12D inhibitor 17

• Inchi： 1S/C60H65FN12O7S/c1-31(2)54(59(77)72-26-41(75)20-50(72)58(76)65-49(28-74)37-11-13-38(14-12-37)56-33(4)63-30-81-56)73-27-48(69-70-73)36-7-5-34(6-8-36)29-79-55-52(51-32(3)46(61)22-47-45(51)24-64-68-47)43(35-9-10-35)21-44-53(55)66-60(80-42-15-17-78-18-16-42)67-57(44)71-25-39-19-40(71)23-62-39/h5-8,11-14,21-22,24,27,30-31,35,39-42,49-50,54,62,74-75H,9-10,15-20,23,25-26,28-29H2,1-4H3,(H,64,68)(H,65,76)/t39-,40-,41+,49-,50-,54-/m0/s1
• InChI Key： XXWMEQMGQNHRAF-WFJRNIGCSA-N
• SMILES： O(C1C2N=C(N=C(N3C[C@@]4([H])NC[C@]3([H])C4)C=2C=C(C2CC2)C=1C1C(=C(C=C2NN=CC=12)F)C)OC1CCOCC1)CC1C=CC(C2N=NN(C=2)[C@@H](C(C)C)C(N2C[C@@H](C[C@H]2C(=O)N[C@H](C2C=CC(C3SC=NC=3C)=CC=2)CO)O)=O)=CC=1

Additional information on KRAS G12D inhibitor 17

KRAS G12D Inhibitor 17: A Comprehensive Overview of CAS No. 2821793-99-9

The compound KRAS G12D inhibitor 17, identified by the Chemical Abstracts Service Number (CAS No.) 2821793-99-9, represents a significant advancement in the field of targeted cancer therapy. KRAS G12D is a mutant form of the Kirsten rat sarcoma viral oncogene homolog (KRAS) protein, which is frequently implicated in various cancers, particularly pancreatic and lung cancers. The development of effective inhibitors for this mutant has been a formidable challenge due to the highly dynamic and hydrophobic nature of the KRAS protein pocket. However, recent breakthroughs in medicinal chemistry have led to the discovery of novel inhibitors like KRAS G12D inhibitor 17, which exhibit promising preclinical activity and hold potential for clinical translation.

In recent years, significant progress has been made in understanding the structural and functional aspects of KRAS mutants, particularly KRAS G12D. This mutation confers oncogenic properties by constitutively activating downstream signaling pathways, such as the MAPK and PI3K/AKT pathways, leading to uncontrolled cell proliferation and survival. The KRAS protein is known for its highly conserved core structure, which has made it a challenging target for small-molecule inhibition. However, the KRAS G12D mutation introduces a glycine-to-aspartic acid substitution at position 12, creating a new pocket that can be exploited by inhibitors. This has opened up new avenues for drug discovery and development.

KRAS G12D inhibitor 17 is one such compound that has emerged from extensive research efforts aimed at overcoming the structural barriers associated with KRAS inhibition. This inhibitor was designed based on computational modeling and structure-based drug design approaches, leveraging insights from high-resolution crystal structures of KRAS G12D bound to various ligands. The compound exhibits high selectivity for KRAS G12D over wild-type KRAS, minimizing off-target effects and enhancing therapeutic potential.

Preclinical studies have demonstrated that KRAS G12D inhibitor 17 effectively inhibits downstream signaling pathways activated by KRAS G12D. In cellular assays, the compound has shown robust growth inhibitory effects in KRAS G12D-mutated cancer cell lines, including those derived from pancreatic and lung cancers. Furthermore, in vivo studies in mouse models have revealed that KRAS G12D inhibitor 17 can suppress tumor growth and induce regression in established tumors. These findings underscore the potential of this compound as a therapeutic agent for patients withKRAS G12D-mutated cancers.

The molecular mechanism of action of KRAS G12D inhibitor 17 involves binding to the switch II region of the mutant protein, thereby blocking its interaction with downstream effectors such as Raf and SOS1. This disruption leads to a significant reduction in downstream signaling, ultimately resulting in decreased cell proliferation and survival. Importantly, KRAS G12D inhibitor 17 has demonstrated good pharmacokinetic properties, including favorable solubility, bioavailability, and metabolic stability, which are crucial for its clinical development.

Recent advances in drug delivery systems have further enhanced the potential of KRAS G12D inhibitor 17. Nanoparticle-based formulations have been explored to improve drug delivery efficiency and target specificity. These formulations have shown promise in preclinical studies by enhancing tumor accumulation and reducing systemic toxicity. Additionally, combination therapy approaches involving KRAS G12D inhibitor 17 with other targeted agents or immunotherapy have been investigated to overcome resistance mechanisms and improve therapeutic outcomes.

The clinical development of KRAS G12D inhibitor 17 is currently underway in several Phase I/II trials targeting various solid tumors driven byKRAS G12D mutations. Early clinical data suggest that the compound is well-tolerated with manageable adverse effects. Preliminary results have shown evidence of antitumor activity in patients with advancedKRAS G12D-mutated cancers who had exhausted standard treatment options. These findings are highly encouraging and warrant further investigation to determine the optimal dosing regimen and patient population.

The development of KRAS G12D inhibitor 17 represents a significant milestone in the treatment ofKRAS G12D-mutated cancers. Its unique mechanism of action, combined with promising preclinical and early clinical data, positions it as a potential breakthrough therapy for patients with this aggressive form of cancer. Continued research efforts are focused on optimizing its efficacy and safety profile through structural modifications and novel drug delivery strategies.

In conclusion, KRAS G12D inhibitor 17, identified by CAS No. 2821793-99-9, is a novel compound with substantial potential in targeted cancer therapy. Its ability to selectively inhibitKRAS G12D mutant-driven signaling pathways offers a new hope for patients withKRAS G12D-mutated cancers who currently have limited treatment options. As research progresses and clinical trials advance, further insights into its therapeutic efficacy and safety will be gained, paving the way for its potential translation into clinical practice.